Cas no 901265-43-8 (1-(3-fluorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(3-fluorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo4,3-cquinoline
• CAS No: 901265-43-8
• MF: C₂₃H₁₃F₄N₃
• MW: 407.363038778305
• CID: 6408525
• PubChem ID: 20852521
• Update Time: 2025-05-27

1-(3-fluorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo4,3-cquinoline
• F3407-1240
• 1-(3-fluorophenyl)-3-phenyl-7-(trifluoromethyl)pyrazolo[4,3-c]quinoline
• AKOS001795726
• 1-(3-fluorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline
• 901265-43-8

• Inchi： 1S/C23H13F4N3/c24-16-7-4-8-17(12-16)30-22-18-10-9-15(23(25,26)27)11-20(18)28-13-19(22)21(29-30)14-5-2-1-3-6-14/h1-13H
• InChI Key： HPJYJZGXYMSJSO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)N=CC1C(C3C=CC=CC=3)=NN(C3C=CC=C(C=3)F)C=12)(F)F

Computed Properties

• Exact Mass: 407.10456008g/mol
• Monoisotopic Mass: 407.10456008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(3-fluorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo4,3-cquinoline

Comprehensive Analysis of 1-(3-fluorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline (CAS No. 901265-43-8)

The compound 1-(3-fluorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline (CAS No. 901265-43-8) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the pyrazoloquinoline core, fluorophenyl, and trifluoromethyl substituents, contribute to its potential applications in drug discovery and advanced material design. Researchers are particularly interested in its electronic properties, which are influenced by the presence of fluorine atoms, a topic frequently searched in relation to fluorinated compounds and their bioactivity.

In recent years, the demand for fluorinated heterocycles like 1-(3-fluorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline has surged due to their role in modulating pharmacokinetic properties. This aligns with trending searches on "fluorine in drug design" and "trifluoromethyl group effects", as scientists explore ways to enhance metabolic stability and membrane permeability. The compound's quinoline scaffold is also a hotspot for investigations into kinase inhibitors and anticancer agents, making it relevant to current biomedical research trends.

Synthetic methodologies for CAS No. 901265-43-8 often involve palladium-catalyzed cross-coupling reactions or cyclization strategies, topics frequently queried in organic synthesis forums. Its luminescent properties have also sparked interest in OLED materials research, connecting it to the growing field of organic electronics. Analytical techniques such as HPLC purification and NMR characterization are critical for quality control, addressing common search terms like "how to purify fluorinated compounds".

From a commercial perspective, suppliers of 1-(3-fluorophenyl)-3-phenyl-7-(trifluoromethyl)-1H-pyrazolo[4,3-c]quinoline emphasize its high purity grades (>98%), catering to stringent requirements in preclinical studies. The compound's stability under various pH conditions is another frequently discussed topic, particularly in forums focusing on prodrug development. Its molecular weight (412.36 g/mol) and lipophilicity (calculated LogP ≈ 5.2) make it a candidate for blood-brain barrier penetration studies, a trending subject in neurological drug discovery.

Environmental and safety assessments of CAS 901265-43-8 follow standard protocols for laboratory chemicals, with particular attention to proper waste disposal procedures for fluorinated compounds – a concern often raised in green chemistry discussions. The compound's crystallographic data (when available) provides valuable insights for structure-activity relationship (SAR) studies, addressing common queries about molecular docking and drug-target interactions.

Future research directions for this compound may explore its potential as a photocatalyst or in bioimaging applications, areas gaining traction in scientific literature. The combination of its electron-withdrawing (trifluoromethyl) and electron-donating (phenyl) groups creates unique electronic effects that merit further investigation, particularly in the context of materials informatics and computational chemistry – subjects increasingly searched in AI-driven research platforms.